Cas no 1784358-43-5 (N-methyl-N-2-(1-methylpyrrolidin-2-yl)ethylhydroxylamine)

• Product Name: N-methyl-N-2-(1-methylpyrrolidin-2-yl)ethylhydroxylamine
• CAS No: 1784358-43-5
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 6185757
• PubChem ID: 105431076
• Update Time: 2025-07-14

N-methyl-N-2-(1-methylpyrrolidin-2-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-2-(1-methylpyrrolidin-2-yl)ethylhydroxylamine
• N-methyl-N-[2-(1-methylpyrrolidin-2-yl)ethyl]hydroxylamine
• 1784358-43-5
• EN300-1783417

• Inchi： 1S/C8H18N2O/c1-9-6-3-4-8(9)5-7-10(2)11/h8,11H,3-7H2,1-2H3
• InChI Key： BIBIBFCRSONBMR-UHFFFAOYSA-N
• SMILES： ON(C)CCC1CCCN1C

Computed Properties

• Exact Mass: 158.141913202g/mol
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on N-methyl-N-2-(1-methylpyrrolidin-2-yl)ethylhydroxylamine

Professional Introduction to Compound with CAS No. 1784358-43-5 and Product Name: N-methyl-N-2-(1-methylpyrrolidin-2-yl)ethylhydroxylamine

The compound with the CAS number 1784358-43-5 and the product name N-methyl-N-2-(1-methylpyrrolidin-2-yl)ethylhydroxylamine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The unique arrangement of functional groups within its framework suggests a multifaceted role in biological systems, making it a subject of intense interest among researchers.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds that exhibit promising biological activities. Among these, N-methyl-N-2-(1-methylpyrrolidin-2-yl)ethylhydroxylamine stands out due to its intricate chemical composition. The presence of a hydroxylamine moiety and a pyrrolidine ring system provides a rich scaffold for interactions with biological targets, thereby opening up avenues for therapeutic development. This compound’s structure is reminiscent of molecules that have shown efficacy in modulating various cellular processes, including enzyme inhibition and signal transduction.

One of the most compelling aspects of this compound is its potential as a pharmacophore. The N-methyl-N-2-(1-methylpyrrolidin-2-yl)ethylhydroxylamine framework allows for selective binding to specific proteins and enzymes, which is crucial for developing drugs with high specificity and low toxicity. Current research indicates that this compound may interfere with pathways associated with inflammation and oxidative stress, making it a candidate for treating conditions such as neurodegenerative diseases and chronic inflammatory disorders. The hydroxylamine group, in particular, is known for its ability to participate in hydrogen bonding and metal coordination, which can enhance binding affinity to biological targets.

The synthesis of N-methyl-N-2-(1-methylpyrrolidin-2-yl)ethylhydroxylamine presents both challenges and opportunities. The complex nature of its structure necessitates precise synthetic methodologies to ensure high yield and purity. Researchers have been exploring various synthetic routes, including multi-step organic transformations and catalytic processes, to optimize the production of this compound. Advances in synthetic chemistry have enabled the efficient preparation of such complex molecules, paving the way for their widespread use in medicinal chemistry.

Recent studies have begun to unravel the pharmacological profile of N-methyl-N-2-(1-methylpyrrolidin-2-yl)ethylhydroxylamine. Preclinical trials have demonstrated its potential efficacy in models of inflammation and oxidative stress-related diseases. The compound’s ability to modulate key signaling pathways has been particularly noteworthy, suggesting its therapeutic promise. Additionally, its structural features make it a suitable candidate for further derivatization, allowing researchers to fine-tune its properties for specific applications.

The development of novel drug candidates often involves extensive computational modeling and molecular dynamics simulations to predict their behavior in biological systems. In the case of N-methyl-N-2-(1-methylpyrrolidin-2-yl)ethylhydroxylamine, computational studies have provided valuable insights into its interactions with biological targets. These simulations have helped identify key binding residues and predicted pharmacokinetic properties, which are essential for optimizing drug design. Such computational approaches are increasingly integral to modern drug discovery pipelines, streamlining the process from initial design to final optimization.

The safety profile of any pharmaceutical compound is paramount before it can be considered for clinical use. Preliminary toxicology studies on N-methyl-N-2-(1-methylpyrrolidin-2-yl)ethylhydroxylamine have shown encouraging results, indicating low toxicity at relevant doses. However, comprehensive safety assessments are still underway to ensure that it meets regulatory standards for human use. These studies are critical in determining the maximum tolerated dose and identifying any potential side effects that may arise from long-term exposure.

The future prospects for N-methyl-N-2-(1-methylpyrrolidin-2-yl)ethylhydroxylamine are promising, with ongoing research aimed at expanding its therapeutic applications. Investigators are exploring its potential use in combination therapies, where it may synergize with other drugs to enhance treatment outcomes. Furthermore, the compound’s structural versatility allows for modifications that could improve its solubility, bioavailability, and metabolic stability—key factors in drug development.

In conclusion,N-methyl-N-2-(1-methylpyrrolidin-2-yl)ethylhydroxylamine (CAS No. 1784358-43-5) represents a significant contribution to the field of chemical biology and pharmaceutical research. Its complex structure and multifaceted biological activities make it a valuable candidate for further exploration in drug development. As research continues to uncover new insights into its pharmacological properties,this compound holds great promise for addressing various diseases and improving patient care.